(L)-2-[(t-Boc)amino]-2-[(5-Fluoresceinyl)aminocarbonyl]ethyl Methanethiosulfonate
(L)-2-[(t-Boc)amino]-2-[(5-Fluoresceinyl)aminocarbonyl]ethyl Methanethiosulfonate
Brand Name:
Vulcanchem
CAS No.:
1042688-20-9
VCID:
VC0016477
InChI:
InChI=1S/C29H28N2O10S2/c1-29(2,3)41-28(37)31-22(14-42-43(4,38)39)26(34)30-15-5-8-18(21(11-15)27(35)36)25-19-9-6-16(32)12-23(19)40-24-13-17(33)7-10-20(24)25/h5-13,22,32H,14H2,1-4H3,(H,30,34)(H,31,37)(H,35,36)
SMILES:
CC(C)(C)OC(=O)NC(CSS(=O)(=O)C)C(=O)NC1=CC(=C(C=C1)C2=C3C=CC(=O)C=C3OC4=C2C=CC(=C4)O)C(=O)O
Molecular Formula:
C29H28N2O10S2
Molecular Weight:
628.7 g/mol
(L)-2-[(t-Boc)amino]-2-[(5-Fluoresceinyl)aminocarbonyl]ethyl Methanethiosulfonate
CAS No.: 1042688-20-9
Reference Standards
VCID: VC0016477
Molecular Formula: C29H28N2O10S2
Molecular Weight: 628.7 g/mol
CAS No. | 1042688-20-9 |
---|---|
Product Name | (L)-2-[(t-Boc)amino]-2-[(5-Fluoresceinyl)aminocarbonyl]ethyl Methanethiosulfonate |
Molecular Formula | C29H28N2O10S2 |
Molecular Weight | 628.7 g/mol |
IUPAC Name | 2-(3-hydroxy-6-oxoxanthen-9-yl)-5-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-methylsulfonylsulfanylpropanoyl]amino]benzoic acid |
Standard InChI | InChI=1S/C29H28N2O10S2/c1-29(2,3)41-28(37)31-22(14-42-43(4,38)39)26(34)30-15-5-8-18(21(11-15)27(35)36)25-19-9-6-16(32)12-23(19)40-24-13-17(33)7-10-20(24)25/h5-13,22,32H,14H2,1-4H3,(H,30,34)(H,31,37)(H,35,36) |
Standard InChIKey | ZZUGASBFWLQFLK-UHFFFAOYSA-N |
SMILES | CC(C)(C)OC(=O)NC(CSS(=O)(=O)C)C(=O)NC1=CC(=C(C=C1)C2=C3C=CC(=O)C=C3OC4=C2C=CC(=C4)O)C(=O)O |
Canonical SMILES | CC(C)(C)OC(=O)NC(CSS(=O)(=O)C)C(=O)NC1=CC(=C(C=C1)C2=C3C=CC(=O)C=C3OC4=C2C=CC(=C4)O)C(=O)O |
Synonyms | t-Boc-MTSEA-Fluorescein |
PubChem Compound | 5175853 |
Last Modified | Nov 11 2021 |
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